Cas no 854813-81-3 (2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one
• CAS No: 854813-81-3
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 990555
• PubChem ID: 90477133
• Update Time: 2025-05-20

2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)-
• 2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one
• EN300-1843077
• AKOS027417629
• 1-Propanone,2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)-
• 854813-81-3
• 1-Propanone, 2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)-
• DB-323167

• Inchi： 1S/C11H15NO4/c1-6(12)10(13)7-4-8(15-2)11(14)9(5-7)16-3/h4-6,14H,12H2,1-3H3
• InChI Key： DKRPMXQJISNXEN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(C(C)N)=O)OC)O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one

2-Amino-1-(4-Hydroxy-3,5-Dimethoxyphenyl)Propan-1-One: A Comprehensive Overview

2-Amino-1-(4-Hydroxy-3,5-Dimethoxyphenyl)Propan-1-One, also known by its CAS number CAS No. 854813-81-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a substituted phenyl ring and a ketone functional group. The presence of hydroxyl and methoxy groups on the phenyl ring adds complexity to its chemical properties and potential applications.

The molecular structure of 2-Amino-1-(4-Hydroxy-3,5-Dimethoxyphenyl)Propan-1-One plays a crucial role in its biological activity. Recent studies have highlighted its potential as a bioactive compound with antioxidant and anti-inflammatory properties. These findings are particularly relevant in the context of developing new therapeutic agents for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of synthesis, this compound can be prepared through various routes, including condensation reactions and enzymatic methods. The choice of synthesis method depends on the desired yield, purity, and scalability. Recent advancements in green chemistry have led to the exploration of more sustainable synthesis pathways for CAS No. 854813-81-3, reducing environmental impact while maintaining high product quality.

The pharmacokinetic profile of 2-Amino-1-(4-Hydroxy-3,5-Dimethoxyphenyl)Propan-1-One is another area of active research. Studies have shown that it exhibits moderate bioavailability when administered orally, making it a promising candidate for drug delivery systems. Its ability to cross cellular membranes and interact with key cellular pathways further enhances its therapeutic potential.

Recent breakthroughs in computational chemistry have enabled researchers to model the interactions of CAS No. 854813-81-3 with various biological targets. These computational studies have provided valuable insights into its mechanism of action and potential off-target effects, paving the way for more targeted drug design.

In conclusion, 2-Amino-1-(4-Hydroxy-3,5-Dimethoxyphenyl)Propan-1-One represents a versatile compound with wide-ranging applications in pharmaceutical research. Its unique chemical structure, coupled with recent advances in synthesis and pharmacology, positions it as a key player in the development of novel therapeutic agents.